Cas no 1263375-50-3 (1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- )

• Product Name: 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
• CAS No: 1263375-50-3
• MF: C₁₀H₂₂N₂O
• MW: 186.29
• CID: 5144847
• PubChem ID: 66936922
• Update Time: 2025-10-29

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
• trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
• PS-19179
• SCHEMBL1191905
• 1263375-50-3
• (1r,4r)-N1-[(2R)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine
• trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine
• trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine
• CS-0007934
• SCHEMBL12466343
• F86139
• MFCD28402801
• QQVYIOJAKFELRM-OPRDCNLKSA-N
• 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-

• Inchi： 1S/C10H22N2O/c1-8(7-13-2)12-10-5-3-9(11)4-6-10/h8-10,12H,3-7,11H2,1-2H3/t8-,9-,10-/m1/s1
• InChI Key： QQVYIOJAKFELRM-OPRDCNLKSA-N
• SMILES： [C@@H]1(N[C@H](C)COC)CC[C@@H](N)CC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-

Comprehensive Overview of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS No. 1263375-50-3)

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS 1263375-50-3) is a specialized chiral diamine derivative with significant applications in asymmetric synthesis and pharmaceutical intermediates. This compound features a trans-1,4-cyclohexanediamine backbone modified by an (R)-2-methoxy-1-methylethyl substituent, imparting unique stereochemical properties valuable for enantioselective reactions. Its molecular structure combines rigidity from the cyclohexane ring with the flexibility of the methoxy-alkyl side chain, making it a versatile building block in medicinal chemistry and material science.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has positioned this compound as a subject of research interest. Scientists frequently search for "trans-1,4-cyclohexanediamine derivatives" or "CAS 1263375-50-3 applications" to explore its role in catalysis and drug development. Recent studies highlight its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in targeted cancer therapies and neurological drug discovery.

From a synthetic perspective, N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine exhibits excellent solubility in polar organic solvents like methanol and DMSO, while maintaining stability under ambient conditions. These physicochemical properties make it suitable for multi-step organic transformations. Industrial queries often focus on "scale-up synthesis of CAS 1263375-50-3" or "stereoselective modifications of 1,4-diaminocyclohexane," reflecting its commercial relevance in fine chemical production.

In material science, the compound's trans-configuration and chiral center enable the construction of metal-organic frameworks (MOFs) with helical channels. Researchers investigating "chiral MOF design" or "enantioselective separation materials" frequently encounter this diamine derivative. Its methoxy group additionally serves as a hydrogen bond acceptor, facilitating supramolecular assembly in advanced polymer systems.

The environmental profile of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- complies with green chemistry principles, as evidenced by biodegradability studies. Regulatory databases show increasing searches for "sustainable chiral building blocks" and "eco-friendly asymmetric catalysts," areas where this compound demonstrates advantages over traditional aromatic diamines. Its thermal stability (decomposition >200°C) further supports applications in high-temperature processes.

Analytical characterization of CAS 1263375-50-3 typically involves chiral HPLC and polarimetry to verify enantiopurity, alongside NMR and mass spectrometry for structural confirmation. Quality control protocols emphasize the importance of the trans-geometry and (R)-configuration, with technical documents often referencing "spectroscopic data for N1-[(1R)-2-methoxy-1-methylethyl] substitution" in peer-reviewed methodologies.

Market intelligence indicates expanding applications of this compound in electronic materials, particularly for liquid crystal displays (LCDs) where its rigid-rod structure improves alignment properties. Patent analyses reveal growing interest in "diamine-based LCD additives" and "chiral dopants for display technology," positioning 1263375-50-3 as a candidate for next-generation optoelectronic materials.

Future research directions for trans-N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine include exploration in artificial enzyme mimics and organocatalysis, responding to the pharmaceutical industry's need for metal-free asymmetric transformations. The compound's structural features – combining a conformationally restricted diamine with a chiral alkoxy group – offer unique opportunities in molecular recognition systems, addressing frequent search queries about "host-guest chemistry building blocks."